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Compound of Interest

Compound Name: Disperbyk 160

Cat. No.: B1167488

This technical support center provides guidance to researchers, scientists, and drug
development professionals on addressing viscosity increase issues when using the wetting and
dispersing additive, Disperbyk 160.

Troubleshooting Guide

An unexpected increase in viscosity after the addition of Disperbyk 160 is an indication of an
underlying formulation issue, as this additive is designed to reduce viscosity in solvent-borne
systems.[1][2] The following table outlines potential causes and recommended actions to
resolve viscosity-related problems.
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Observation

Potential Cause

Recommended Solution

Immediate and significant
viscosity increase upon
addition

Incorrect Order of Addition:
Adding Disperbyk 160 before
the resin and solvents are

adequately pre-mixed.

First, pre-mix the resin and
solvents. Then, add Disperbyk
160 under agitation until
uniformly dissolved before

adding the pigments.[3]

Viscosity increase after

pigment addition

Incompatibility with Pigment
Surface Treatment: Some
organic pigments have surface
treatments that can negatively
interact with the additive.[3]

Test the formulation with an
untreated version of the same
pigment to see if the issue

persists.[3]

Interaction with Acidic
Components: Cationic anchor
groups in the additive may
interact with acidic
components in the formulation,
such as acid catalysts in coil

coatings.[4]

Consider using Disperbyk-170
or Disperbyk-174, which have
a different adhesive group
chemistry to avoid this

interaction.[4]

Dosage Outside
Recommended Levels: The
amount of additive required is
highly dependent on the
pigment's particle size and

specific surface area.[3][4]

Determine the optimal dosage
by conducting a ladder study in

the laboratory.[3]

Formation of seeds or gels

Localized High Concentration
of Additive: This can occur if

Disperbyk 160 is not properly
diluted before being added to

the resin.

To prevent seed formation,
dilute Disperbyk 160 to 15%
solids with a suitable solvent
from the formulation before

adding it to the resin.[3]

Gradual viscosity increase
over time (poor storage
stability)

Pigment Re-flocculation:
Insufficient stabilization of the
dispersed pigments can lead
to a gradual increase in

viscosity.

Ensure the correct dosage of
Disperbyk 160 is used for
adequate steric stabilization.[2]
[5] Consider the use of anti-

settling agents like BYK-410 or
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BYK-430 in the grinding
phase.[6]

Experimental Protocols

1. Determining Optimal Additive Dosage (Ladder Study)

o Objective: To identify the optimal concentration of Disperbyk 160 that provides the lowest
viscosity for a given pigment and resin system.

» Methodology:
o Prepare a series of identical millbase formulations.

o Vary the concentration of Disperbyk 160 in each formulation in incremental steps (e.g.,
0.5%, 1.0%, 1.5%, 2.0%, etc., based on pigment weight). Recommended starting dosage
ranges can be found in the product's technical data sheet.[7][8]

o Disperse the pigment in each formulation under identical conditions (e.g., same mixing
speed and time).

o Measure the viscosity of each sample using a rotational viscometer at a constant
temperature.

o Plot a graph of viscosity versus additive concentration to determine the concentration that
results in the minimum viscosity.

2. Viscosity Measurement Protocol
¢ Objective: To obtain consistent and comparable viscosity readings.
o Methodology:

o Ensure the sample is homogeneous and at a constant, specified temperature before
measurement.
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Use a calibrated rotational viscometer with a spindle appropriate for the expected viscosity

[e]

range.

[e]

Record the viscosity at a specified shear rate or a series of shear rates to characterize the
flow behavior (e.g., Newtonian, shear-thinning).

[e]

Allow the reading to stabilize before recording the value.

o

Clean the spindle and sample container thoroughly between measurements.

Frequently Asked Questions (FAQSs)

Q1: Why is the viscosity of my formulation increasing after adding Disperbyk 160, which is
supposed to be a dispersing agent that reduces viscosity?

Al: Disperbyk 160 is a high molecular weight block copolymer that works by providing steric
stabilization to pigment particles, which prevents flocculation and reduces viscosity.[2][5] An
increase in viscosity suggests an adverse interaction within your system. Common causes
include incorrect order of addition, incompatibility with pigment surface treatments, or
interaction with acidic components in your formulation.[3][4] It is recommended to first pre-mix
your resin and solvents, then add the Disperbyk 160, and finally add the pigment.[3]

Q2: I'm observing the formation of small gels or seeds in my millbase. What could be the

cause?

A2: Seed formation can occur if Disperbyk 160 is not sufficiently diluted before being
incorporated into the resin. To avoid this, it is recommended to dilute the additive to 15% solids
using a solvent from your formulation before adding it to the millbase.[3]

Q3: Can the type of pigment I'm using affect the performance of Disperbyk 160?

A3: Yes, the type of pigment and its surface treatment can significantly influence the
effectiveness of Disperbyk 160.[3] Organic pigments, in particular, may have surface
treatments that can negatively interact with the additive.[3] Additionally, the required dosage of
Disperbyk 160 varies depending on the pigment's specific surface area. For instance, carbon
blacks require a much higher dosage (70-140%) compared to titanium dioxides (5-6%).[7][8]
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Q4: My system contains an acid catalyst. Could this be the source of the viscosity increase?

A4: It is possible. Disperbyk 160 contains cationic anchor groups that can interact with acidic
components, such as acid catalysts. This interaction can lead to an increase in viscosity. For
systems containing acid catalysts, it may be beneficial to evaluate additives from the
Disperbyk-170 family, which utilize a different chemistry for their pigment-affinic groups.[4]

Q5: How do | determine the correct amount of Disperbyk 160 to use in my formulation?

A5: The optimal dosage is dependent on your specific system, particularly the pigment being
used. It is best determined experimentally by conducting a ladder study where you
systematically vary the concentration of the additive and measure the resulting viscosity.[3] The
technical data sheet provides recommended starting ranges for different pigment types.[7]

Visualizations
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Inputs

Solvent Disperbyk 160

Recommended Workflow

1. Pre-mix Resin & Solvent

2. Add Disperbyk 160

3. Add Pigment

4. Disperse

Expected|Outcome

Stable Pigment Dispersion
(Low Viscosity)

Click to download full resolution via product page

Caption: Recommended experimental workflow for incorporating Disperbyk 160.
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Caption: Troubleshooting flowchart for viscosity increase issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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